Cas no 383147-49-7 (4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide)

• Product Name: 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide
• CAS No: 383147-49-7
• MF: C₁₇H₁₃FN₂O
• MW: 280.296327352524
• CID: 5697053
• PubChem ID: 2768248
• Update Time: 2025-06-08

4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_800644
• AKOS005079209
• 4-fluoro-N-(4-pyrrol-1-ylphenyl)benzamide
• 383147-49-7
• 4-fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzenecarboxamide
• 4-fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide
• 11R-1192
• Benzamide, 4-fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]-
• 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide

• Inchi： 1S/C17H13FN2O/c18-14-5-3-13(4-6-14)17(21)19-15-7-9-16(10-8-15)20-11-1-2-12-20/h1-12H,(H,19,21)
• InChI Key： KTUOITFQRFJWMM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1C=CC(=CC=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 280.10119120g/mol
• Monoisotopic Mass: 280.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 358.1±27.0 °C(Predicted)
• pka: 12.46±0.70(Predicted)

Additional information on 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide

4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide (CAS No. 383147-49-7): An Overview of a Promising Compound in Medicinal Chemistry

4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide (CAS No. 383147-49-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research findings.

Chemical Structure and Properties

4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide is a small molecule with a molecular formula of C₁₆H₁₂FN₂O and a molecular weight of 275.28 g/mol. The compound features a benzamide core with a fluoro substituent on the benzene ring and a pyrrole moiety attached to the para position of the aniline group. The presence of these functional groups imparts specific chemical and biological properties to the molecule.

The fluoro substituent enhances the lipophilicity and metabolic stability of the compound, making it more suitable for in vivo applications. The pyrrole moiety, on the other hand, is known for its ability to form stable complexes with metal ions and to participate in various biological interactions, such as binding to protein targets.

Biological Activities and Mechanisms of Action

4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide has been studied for its potential as an inhibitor of various biological targets. One of the key areas of research has been its activity as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from histone proteins, leading to chromatin condensation and gene silencing. Inhibition of HDACs can result in the reactivation of silenced genes, making HDAC inhibitors promising candidates for cancer therapy.

Recent studies have shown that 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide exhibits potent HDAC inhibitory activity, particularly against HDAC6, which is involved in microtubule dynamics and cell motility. This selective inhibition has been associated with reduced cell proliferation and increased apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

In addition to its HDAC inhibitory activity, 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases.

Clinical Potential and Future Directions

The promising preclinical data on 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide have paved the way for further clinical investigations. Several ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease settings. For example, Phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide in patients with advanced solid tumors.

In parallel with clinical trials, researchers are also exploring ways to optimize the pharmacological properties of 4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide. This includes efforts to improve its solubility, bioavailability, and selectivity towards specific HDAC isoforms. These optimizations aim to enhance the therapeutic index and reduce potential side effects.

Conclusion

4-Fluoro-N-[4-(1H-pyrrol-1-yl)phenyl]benzamide (CAS No. 383147-49-7) is a promising compound with diverse biological activities that make it a valuable candidate for further development in medicinal chemistry. Its potent HDAC inhibitory activity and anti-inflammatory properties suggest potential applications in cancer therapy and inflammatory diseases. Ongoing clinical trials will provide critical insights into its safety and efficacy, while continued research efforts aim to optimize its pharmacological properties for improved therapeutic outcomes.